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Compound of Interest

Compound Name: Isobutyl butyrate

Cat. No.: B008406

For researchers, scientists, and professionals in drug development, a precise understanding of
the physical properties of chemical compounds is paramount. This guide provides a detailed
comparison of two isomeric esters: isobutyl butyrate and isobutyl isobutyrate. While both
share the same molecular formula (CsH1602), their structural differences lead to distinct
physical characteristics. This document summarizes their key physical properties, outlines
experimental protocols for their determination, and visually represents their structural variance.

Physical Properties

Both isobutyl butyrate and isobutyl isobutyrate are colorless liquids with fruity odors.[1][2]
Isobutyl butyrate is described as having an odor reminiscent of apple or pineapple, while
isobutyl isobutyrate also presents a pleasant fruity scent.[1][2] They are generally insoluble or
only slightly soluble in water but are soluble in organic solvents like alcohol and ethers.[1][2]

The key physical properties of isobutyl butyrate and isobutyl isobutyrate are summarized in
the table below for direct comparison.
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Property

Isobutyl Butyrate

Isobutyl Isobutyrate

Molecular Formula

CsH1602

CsH1602

Molecular Weight 144.21 g/mol [3] 144.21 g/mol [1]

Appearance Colorless liquid[4] Colorless liquid[1]
Fruity, apple- or pineapple-

Odor ] V. app P PP Pleasant fruity odor[1]
like[2]

Boiling Point 156.9 - 158 °C[2][3][4]1[5] 147 - 149 °C[6]

Melting Point -88.07 °C (estimate)[5] -80.7 °C to -81 °C[7][8]

) 0.858 - 0.863 g/mL at 25 °C[3] 0.852 - 0.857 g/mL at 20-25
Density

[9]

°C[8][10]

Refractive Index

1.402 - 1.405 at 20 °C[2][3]

~1.3999 at 20 °C[1]

Water Solubility

Very slightly soluble; 356.7
mg/L at 25°C (est.)[2][9]

Insoluble; 520 - 1000 mg/L at
20 °C[1][6][7]

Solubility in Organic Solvents

Miscible with alcohol and
oils[2]

Soluble in alcohol and
ethers[1]

Vapor Pressure

2.91 mmHg at 25 °CJ[5]

4.33 - 5.8 hPa at 25 °C[1][7]

Flash Point

45.56 °C (114 °F)[9]

37 °C (99 °F)[6][11]

Structural Comparison

The difference in the physical properties of these two isomers arises from their distinct

molecular structures. Isobutyl butyrate is the ester formed from isobutanol and butyric acid,

resulting in a straight-chain acyl group. In contrast, isobutyl isobutyrate is formed from

isobutanol and isobutyric acid, featuring a branched acyl group. This branching influences the

intermolecular forces, leading to variations in properties like boiling point and density.
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Structural Comparison of Isobutyl Butyrate and Isobutyl Isobutyrate

Isobutyl Butyrate Isobutyl Isobutyrate
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Caption: Molecular structures of Isobutyl Butyrate and Isobutyl Isobutyrate.

Experimental Protocols

The following sections describe generalized experimental methodologies for determining key
physical properties, which can be applied to both isobutyl butyrate and isobutyl isobutyrate for
a direct comparison under identical conditions.

The boiling point of a liquid is a crucial indicator of its purity and is dependent on intermolecular
forces.[12][13] A common and effective method for its determination, especially with small
sample volumes, is the Thiele tube method.[14]

Apparatus:

e Thiele tube

e Mineral oll

o Thermometer (calibrated)

e Small test tube (e.g., Durham tube)
o Capillary tube (sealed at one end)
e Bunsen burner or heating mantle

¢ Rubber band or wire for attachment
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Procedure:

o A small amount of the ester (a few milliliters) is placed into the small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the
sample.

e The test tube is then attached to a thermometer using a rubber band or wire, ensuring the
sample is level with the thermometer bulb.

e This assembly is placed into a Thiele tube containing mineral oil, ensuring the sample is fully
submerged.

e The side arm of the Thiele tube is gently heated.[14]

o As the temperature rises, air trapped in the capillary tube will be expelled, seen as a stream
of bubbles.

e Heating is continued until a steady stream of bubbles emerges from the capillary tube.

e The heat source is then removed, and the apparatus is allowed to cool.

e The boiling point is the temperature at which the liquid is drawn back into the capillary tube.
[14]

This procedure should be repeated for both isobutyl butyrate and isobutyl isobutyrate to
obtain a comparative measurement under the same atmospheric pressure.

The density of a liquid can be determined by accurately measuring its mass and volume.[15]
[16]

Apparatus:
o Pycnometer (density bottle) or a graduated cylinder and an electronic balance
» Electronic balance (accurate to at least 0.001 g)

o Water bath (for temperature control)
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e Thermometer
Procedure using a Pycnometer:
e The mass of the clean, dry pycnometer is accurately measured.

o The pycnometer is filled with the ester, ensuring no air bubbles are present, and the stopper
is inserted. The temperature of the sample should be controlled, for instance, at 20°C.

o Any excess liquid is carefully wiped from the outside of the pycnometer.
e The mass of the filled pycnometer is measured.

e The pycnometer is then emptied, cleaned, and filled with distilled water, and its mass is
measured again at the same temperature.

e The density of the ester is calculated using the formula: Density of ester = (mass of ester /
mass of water) * density of water at the measurement temperature.

Procedure using a Graduated Cylinder and Balance:
o The mass of an empty, dry graduated cylinder is measured on an electronic balance.[17]

o A known volume of the ester (e.g., 10 mL) is carefully added to the graduated cylinder,
reading the volume from the bottom of the meniscus.

e The mass of the graduated cylinder with the ester is then measured.[17]
e The mass of the ester is determined by subtracting the mass of the empty cylinder.
e The density is calculated by dividing the mass of the ester by its volume.[18]

For accurate comparison, the temperature of both esters should be identical during the
measurement.

The experimental workflow for determining these physical properties can be visualized as
follows:
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Experimental Workflow for Physical Property Determination
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Caption: Generalized workflow for boiling point and density determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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